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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B076046

An In-depth Technical Guide to Solvent Yellow
114

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and applications of Solvent Yellow 114. The information is
intended for researchers, scientists, and professionals in drug development and materials
science who require detailed technical data on this compound.

Chemical Identity and Structure

Solvent Yellow 114, a quinoline dye, is recognized by several identifiers and possesses a
distinct chemical structure.[1][2] Its IUPAC name is 2-(3-hydroxyquinolin-2-yl)indene-1,3-dione.
[3] The compound is also known by other names such as C.I. 47020, Disperse Yellow 54, and
Macrolex Yellow G.[1][4]

The chemical structure of Solvent Yellow 114 is characterized by a quinoline ring system linked
to an indene-1,3-dione moiety. This structure is responsible for its color and physicochemical
properties.

Table 1: Chemical Identifiers for Solvent Yellow 114
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Identifier Value Reference
2-(3-hydroxyquinolin-2-

UPAC Name yl)(ind(;/ne-l,fdione 3l

CAS Number 7576-65-0 [3][5][6]

C.l. Name Solvent Yellow 114 [2]

C.l. Number 47020 [1][2]

Molecular Formula C18H11NO3 [2][3][6]

Molecular Weight 289.28 g/mol [2][6]

Canonical SMILES

C1=CC=C2C(=C1)C=C(C(=N2
)C3C(=0)C4=CC=CC=C4C3=
0)O

[3]

InChlKey

FDTLQXNAPKJJAM-
UHFFFAOYSA-N

[3]

Physicochemical Properties

The physical and chemical properties of Solvent Yellow 114 determine its suitability for various

applications. It is an orange-yellow powder with high thermal stability.[5]

Table 2: Physicochemical Properties of Solvent Yellow 114

Property Value Reference

Appearance Orange-yellow powder [5]1[6]

Melting Point 262-265 °C 516171

Boiling Point 502 °C (Predicted) [8]

Density 1.44 g/cm3 [419]

Water Solubility 28.93 pg/L at 25 °C [6]

LogP 5.00 [10]
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Solubility Profile:

Solvent Yellow 114 exhibits varying solubility in different organic solvents. It is soluble in
concentrated sulfuric acid and pyridine, and its solubility in sulfolane increases with heating.[5]
[6][7] However, it is poorly soluble in ethanol.[5][6][7]

Table 3: Solubility of Solvent Yellow 114 in Organic Solvents at 20°C

Solvent Solubility (g/L) Reference
Acetone 0.2 9]

Butyl Acetate 0.2 [9]
Methylbenzene 53.9 [11]
Dichloromethane 186.3 [11]

Ethyl Alcohol 0.1 [9]

Experimental Data and Spectral Information

While detailed experimental protocols for the synthesis of Solvent Yellow 114 are not
extensively available in the public domain, its manufacturing process generally involves the
condensation of 2-Methylquinolin-3-ol and Phthalic anhydride.[2][12]

Spectral Analysis:
Various spectroscopic techniques are used to characterize Solvent Yellow 114.

e Mass Spectrometry: GC-MS and LC-MS data are available, confirming the molecular weight
of the compound.[3]

 Infrared Spectroscopy (IR): FTIR spectra, typically obtained using KBr pellets, provide
information about the functional groups present in the molecule.[3]

Applications
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Solvent Yellow 114 is a versatile dye with excellent heat resistance, light fastness, and
migration resistance, making it suitable for a wide range of applications.[9][13]

Primary Applications:

Plastics Coloring: It is extensively used for coloring various plastics, including polystyrene
(PS), acrylonitrile butadiene styrene (ABS), polymethyl methacrylate (PMMA), polycarbonate
(PC), and polyethylene terephthalate (PET).[4][9][14]

» Fiber Dyeing: The dye is used for the coloration of polyester, diacetate, triacetate, nylon, and
acrylic fibers.[7]

 Printing Inks: It is also utilized in the formulation of printing inks, including inkjet inks, where it
is sometimes referred to as Disperse Yellow 54.[9][13]

o Other Uses: Other applications include coloring waxes, oils, lubricants, fuels, and candles.[4]

Table 4: Performance in Plastic Resins

. Heat Resistance Light Fastness
Resin Reference
(°C) (Grade 1-8)
PS 300 7-8 [9]
ABS 290 - [9]
PC 300 - [9]
PET 300 - [°]

Note: Light fastness is graded from 1 to 8, where 8 represents superior fastness.[9]

Safety and Regulatory Information

According to aggregated GHS information from ECHA C&L inventory, Solvent Yellow 114 does
not meet the criteria for GHS hazard classification in the majority of reports.[3] However, it is
important to note that it has been mentioned as a food color that was banned from use due to
demonstrated carcinogenicity.[5][6] Therefore, handling should be conducted with appropriate
safety precautions.
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Logical Information Flow

The following diagram illustrates the hierarchical organization of the technical information
presented in this guide.
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Caption: Information hierarchy for Solvent Yellow 114.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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